2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide

• Molecular Formula: C18H19BrN4O3S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C18H19BrN4O3S/c1-10-15(8-17(24)21-13-5-6-27(25,26)9-13)11(2)23-18(20-10)14-4-3-12(19)7-16(14)22-23/h3-4,7,13H,5-6,8-9H2,1-2H3,(H,21,24)
• InChI Key: ISEGMVXNSMWDSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NC4CCS(=O)(=O)C4

Description

This compound features a pyrimido[1,2-b]indazol core substituted with bromo (position 8) and methyl groups (positions 2 and 4), coupled to an acetamide side chain with a 1,1-dioxidotetrahydrothiophen-3-yl moiety. The bromo substituent likely enhances hydrophobic interactions in biological targets, while the sulfone group improves solubility and metabolic stability compared to thioether analogs. The pyrimidoindazol scaffold is structurally distinct from classical indole or benzodiazepine frameworks, suggesting unique binding modes in therapeutic applications such as kinase inhibition or enzyme modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide typically involves multiple steps:

• Formation of the Pyrimidoindazole Core: : The initial step involves the construction of the pyrimidoindazole core. This can be achieved through a cyclization reaction starting from appropriate precursors such as 2,4-dimethylpyrimidine and 2-bromoaniline. The reaction conditions often include the use of a strong acid or base as a catalyst and heating to facilitate the cyclization process.

• Bromination: : The next step involves the bromination of the pyrimidoindazole core. This is usually carried out using bromine or a brominating agent like N-bromosuccinimide (NBS) in an organic solvent such as dichloromethane under controlled temperature conditions.

• Sulfonylation of Tetrahydrothiophene: : Separately, the tetrahydrothiophene ring is sulfonylated using reagents like sulfur trioxide or chlorosulfonic acid to introduce the sulfonyl group.

• Coupling Reaction: : The final step involves coupling the brominated pyrimidoindazole core with the sulfonylated tetrahydrothiophene. This is typically achieved through a nucleophilic substitution reaction, where the bromine atom is replaced by the sulfonylated tetrahydrothiophene moiety in the presence of a base such as potassium carbonate.

Industrial Production Methods

For industrial-scale production, the synthesis process is optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors to enhance reaction rates and yields, as well as the implementation of green chemistry principles to minimize waste and environmental impact. Solvent recycling and the use of catalytic processes are also common practices in industrial settings.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the sulfur atom in the tetrahydrothiophene ring, leading to the formation of sulfoxides or sulfones.

• Reduction: : Reduction reactions can target the bromine atom or the sulfonyl group, potentially leading to debromination or desulfonylation.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in the presence of a base like potassium carbonate or sodium hydride.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Debrominated or desulfonylated derivatives.

Substitution: Various substituted pyrimidoindazole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel materials.

Biology

In biological research, 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition, receptor binding, or antimicrobial activity.

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic applications. Its structure suggests it could interact with specific biological targets, making it a candidate for drug development, particularly in the areas of cancer, inflammation, and infectious diseases.

Industry

In the industrial sector, this compound can be used in the development of advanced materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is not fully understood, but it is believed to involve interactions with specific molecular targets such as enzymes or receptors. The brominated pyrimidoindazole core may facilitate binding to these targets, while the sulfonylated tetrahydrothiophene moiety could enhance the compound’s stability and solubility.

Comparison with Similar Compounds

Structural Analogues with Heterocyclic Cores

Compound 11f ():

• Core : Pyrimido[4,5-d]pyrimidin fused with a benzodiazepine.
• Substituents: Methyl, methylpyridinylamino, and benzyl groups.
• The pyrimidoindazol core in the target compound offers a smaller aromatic surface, possibly reducing off-target interactions compared to the extended pyrimido-pyrimidin system in 11f .

N-Substituted Acetamides ():

• Core : Indole-3-ylmethyl-1,3,4-oxadiazole.
• Substituents : Sulfanyl groups and diverse N-alkyl/aryl acetamides.
• Key Differences : The sulfanyl (-S-) group in these compounds contrasts with the sulfone (-SO₂-) in the target, which confers higher polarity and oxidative stability. The indole core may facilitate π-π stacking, while the pyrimidoindazol core could enable stronger hydrogen bonding due to its nitrogen-rich structure .

Acetamide Side Chain Variants

Compound 896346-47-7 ():

• Structure: 2-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one.
• Key Differences: The morpholino group enhances solubility via its oxygen atom, while the sulfone in the target compound provides stronger hydrogen-bond acceptor capacity.

Data Table: Structural and Functional Comparisons

Compound	Core Structure	Key Substituents	Pharmacological Implications
Target Compound	Pyrimido[1,2-b]indazol	8-Bromo, 2,4-dimethyl, sulfone	Enhanced solubility, kinase inhibition
11f ()	Pyrimido[4,5-d]pyrimidin	Benzodiazepine, methylpyridinylamino	CNS activity, larger binding surface
N-Substituted Acetamides ()	Indole-3-ylmethyl-oxadiazole	Sulfanyl, diverse N-alkyl/aryl	Moderate polarity, indole-mediated stacking
896346-47-7 ()	Pyrido[1,2-a]triazinone	Morpholino, thioether	High solubility, morpholino-mediated PK

Biological Activity

The compound 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is a synthetic organic molecule belonging to the class of pyrimidoindazoles. Its unique structure and functional groups suggest significant potential for various biological activities, particularly in medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity based on existing research findings.

• Molecular Formula : C20H20BrN5O
• Molecular Weight : Approximately 426.3 g/mol
• CAS Number : Not specified in the current literature.

Research indicates that this compound may interact with specific enzymes or receptors involved in cellular signaling pathways. Its unique brominated pyrimidoindazole core may enhance binding affinity to biological targets compared to other similar compounds. The acetamide group is also crucial for its biological activity, potentially influencing its pharmacokinetic properties.

Biological Activities

The biological activities of this compound can be categorized as follows:

• Anticancer Properties :
  • Compounds related to this structure have demonstrated potential in inhibiting cancer cell proliferation. For instance, derivatives have shown efficacy against various cancer cell lines through apoptosis induction and cell cycle arrest mechanisms.
• Anti-inflammatory Effects :
  • Similar compounds exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This suggests that the compound may also possess similar effects.
• Enzyme Inhibition :
  • The compound is believed to inhibit specific enzymes, including protein-tyrosine phosphatases, which play critical roles in cellular signaling and cancer progression.

Case Studies

Several studies have highlighted the biological activity of related compounds:

• A study on pyrimidoindazole derivatives reported significant anticancer activity against breast and colon cancer cell lines, with IC50 values indicating potent inhibition of cell growth .
• Another investigation into brominated indazole derivatives demonstrated their ability to modulate inflammatory responses in vitro, suggesting a mechanism through which these compounds can be developed for therapeutic uses .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibition of tumor cell proliferation; apoptosis induction
Anti-inflammatory	Reduction of pro-inflammatory cytokines
Enzyme Inhibition	Inhibition of protein-tyrosine phosphatases

Research Findings

Research into the compound's interactions with biological macromolecules has employed various techniques:

• Molecular Docking Studies : These studies suggest that the compound can effectively bind to target proteins involved in cancer pathways, supporting its potential as an anticancer agent.
• In Vivo Studies : Preliminary animal studies are needed to evaluate the pharmacodynamics and pharmacokinetics of this compound, which would provide insights into its therapeutic potential.